Cas no 339277-72-4 (2-Chlorobenzyl 1-methyl-4,5-diphenyl-1H-imidazol-2-yl sulfone)

2-Chlorobenzyl 1-methyl-4,5-diphenyl-1H-imidazol-2-yl sulfone structure
339277-72-4 structure
Product Name:2-Chlorobenzyl 1-methyl-4,5-diphenyl-1H-imidazol-2-yl sulfone
CAS No:339277-72-4
MF:C23H19ClN2O2S
MW:422.927163362503
CID:5014071
Update Time:2023-08-25

2-Chlorobenzyl 1-methyl-4,5-diphenyl-1H-imidazol-2-yl sulfone Chemical and Physical Properties

Names and Identifiers

    • 2-[(2-chlorophenyl)methanesulfonyl]-1-methyl-4,5-diphenyl-1H-imidazole
    • Oprea1_683970
    • 2-chlorobenzyl 1-methyl-4,5-diphenyl-1H-imidazol-2-yl sulfone
    • 2-Chlorobenzyl 1-methyl-4,5-diphenyl-1H-imidazol-2-yl sulfone
    • Inchi: 1S/C23H19ClN2O2S/c1-26-22(18-12-6-3-7-13-18)21(17-10-4-2-5-11-17)25-23(26)29(27,28)16-19-14-8-9-15-20(19)24/h2-15H,16H2,1H3
    • InChI Key: XHOUWLDHABFEAG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CS(C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 625
  • XLogP3: 5
  • Topological Polar Surface Area: 60.3

2-Chlorobenzyl 1-methyl-4,5-diphenyl-1H-imidazol-2-yl sulfone Related Literature

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司